Cas no 34170-22-4 (2,3,4,5,6,7-hexahydro-1H-Isoindol-1-one)

• Product Name: 2,3,4,5,6,7-hexahydro-1H-Isoindol-1-one
• CAS No: 34170-22-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1111165
• PubChem ID: 15182776
• Update Time: 2025-04-20

2,3,4,5,6,7-hexahydro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,7-hexahydro-1H-Isoindol-1-one
• SCHEMBL10720498
• DTXSID101280232
• AKOS006355036
• 34170-22-4

• Inchi： 1S/C8H11NO/c10-8-7-4-2-1-3-6(7)5-9-8/h1-5H2,(H,9,10)
• InChI Key： ZFWNZBXRODTRIC-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC=2CN1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones